Cas no 1183977-64-1 (2-(4-Bromophenyl)-1-cyclopropylethan-1-ol)

• Product Name: 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol
• CAS No: 1183977-64-1
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• CID: 5711933
• PubChem ID: 53534842
• Update Time: 2025-05-28

2-(4-Bromophenyl)-1-cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0259709
• 1183977-64-1
• Z513751604
• AKOS010015243
• EN300-73980
• 2-(4-BROMOPHENYL)-1-CYCLOPROPYLETHANOL
• 2-(4-bromophenyl)-1-cyclopropylethan-1-ol
• Benzeneethanol, 4-bromo-α-cyclopropyl-
• 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol

• Inchi： 1S/C11H13BrO/c12-10-5-1-8(2-6-10)7-11(13)9-3-4-9/h1-2,5-6,9,11,13H,3-4,7H2
• InChI Key： RTNMPZADQXXCDT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C1CC1)O

Computed Properties

• Exact Mass: 240.01498g/mol
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.477±0.06 g/cm3(Predicted)
• Boiling Point: 327.8±17.0 °C(Predicted)
• pka: 14.72±0.20(Predicted)

Additional information on 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol

Recent Advances in the Study of 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol (CAS: 1183977-64-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol (CAS: 1183977-64-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Its bromophenyl and cyclopropyl groups make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of oncology and neurology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, preliminary in vitro studies have shown that 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol exhibits moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting possible applications in drug metabolism studies. However, researchers caution that further in vivo studies are needed to fully understand its pharmacokinetic profile and potential toxicity.

The compound's mechanism of action appears to be related to its ability to modulate protein-protein interactions, particularly in signaling pathways associated with cell proliferation. This was evidenced by recent work from the Harvard Medical School research group, who utilized the compound in their investigation of allosteric modulators for G-protein coupled receptors.

From a synthetic chemistry perspective, several novel routes for the preparation of 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol have been developed in the past two years, including asymmetric catalytic methods that yield the compound with high enantiomeric purity. These advancements, published in Angewandte Chemie, have significantly improved the compound's accessibility for research purposes.

Looking forward, the pharmaceutical industry has shown increasing interest in this compound as a potential scaffold for the development of new antiviral agents. Early computational studies suggest that derivatives of 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol may bind effectively to viral protease active sites, though this hypothesis awaits experimental validation.

In conclusion, while 2-(4-Bromophenyl)-1-cyclopropylethan-1-ol (CAS: 1183977-64-1) shows promising characteristics for various pharmaceutical applications, researchers emphasize the need for more comprehensive studies to fully elucidate its therapeutic potential and safety profile. The compound represents an exciting area of research at the intersection of synthetic chemistry and drug discovery.